Cas no 2229387-59-9 (1-(but-3-yn-1-yl)-3-ethoxybenzene)

• Product Name: 1-(but-3-yn-1-yl)-3-ethoxybenzene
• CAS No: 2229387-59-9
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 6267176
• PubChem ID: 164663959
• Update Time: 2025-07-18

1-(but-3-yn-1-yl)-3-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-1-yl)-3-ethoxybenzene
• EN300-1768489
• 2229387-59-9

• Inchi： 1S/C12H14O/c1-3-5-7-11-8-6-9-12(10-11)13-4-2/h1,6,8-10H,4-5,7H2,2H3
• InChI Key： WIULESFLURXXSV-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)CCC#C

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(but-3-yn-1-yl)-3-ethoxybenzene

Introduction to 1-(but-3-yn-1-yl)-3-ethoxybenzene (CAS No: 2229387-59-9)

1-(but-3-yn-1-yl)-3-ethoxybenzene, identified by the Chemical Abstracts Service Number (CAS No) 2229387-59-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic heterocyclic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both a butynyl group and an ethoxy substituent on a benzene ring imparts distinct reactivity and functionalization possibilities, making it a valuable scaffold for the development of novel bioactive molecules.

The compound's structure, featuring a triple bond in the butynyl moiety and an electron-donating ethoxy group, suggests its utility in various chemical transformations. These include cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in constructing complex molecular architectures. Additionally, the ethoxy group can participate in nucleophilic substitution reactions, enabling further derivatization for tailored pharmacological properties.

In recent years, there has been a surge in research focusing on aromatic compounds with alkyne functionalities due to their role as intermediates in synthesizing therapeutic agents. The work of several research groups has highlighted the importance of such molecules in modulating biological pathways. For instance, derivatives of 1-(but-3-yn-1-yl)-3-ethoxybenzene have been explored for their potential in inhibiting specific enzymes or interacting with biological targets. These studies often leverage the compound's ability to undergo selective functionalization, allowing for the creation of libraries of analogs with varying biological activities.

The pharmaceutical industry has shown particular interest in compounds that can serve as building blocks for drug discovery. 1-(but-3-yn-1-yl)-3-ethoxybenzene fits this criterion well, as its versatile structure can be modified to produce molecules with desired pharmacokinetic and pharmacodynamic profiles. Researchers have employed computational methods to predict the binding modes of this compound with target proteins, aiding in the rational design of inhibitors or agonists. Such computational studies are increasingly integral to modern drug development pipelines, streamlining the identification of promising candidates for further experimental validation.

Moreover, the synthesis of 1-(but-3-yn-1-yl)-3-ethoxybenzene itself presents an area of interest within synthetic organic chemistry. The development of efficient synthetic routes not only facilitates access to this compound but also contributes to the broader toolbox of chemical methodologies. Recent advances in catalytic systems have enabled more sustainable and scalable production processes, aligning with global efforts towards green chemistry principles. These innovations are crucial for ensuring that the supply of key intermediates like 1-(but-3-yn-1-yl)-3-ethoxybenzene remains robust and environmentally conscious.

The potential applications of 1-(but-3-yn-1-yl)-3-ethoxybenzene extend beyond pharmaceuticals into materials science and agrochemicals. Its structural features make it a candidate for developing advanced materials with unique electronic or optical properties. Additionally, modifications to its core structure could yield novel agrochemicals with improved efficacy and reduced environmental impact. Such interdisciplinary applications underscore the versatility of this compound and highlight its importance as a chemical entity.

In conclusion, 1-(but-3-yn-1-ytl)-3 ethoxybenzene (CAS No: 2229387 59 9) represents a compelling subject of study due to its structural complexity and functional diversity. Its role as a precursor in drug discovery, coupled with its potential in other scientific domains, positions it as a cornerstone molecule in contemporary chemical research. As methodologies for synthesis and analysis continue to evolve, the utility and significance of this compound are expected to grow further, driving innovation across multiple sectors.